Cas no 123950-45-8 (2,6-difluoro-4-(trifluoromethyl)aniline)

• Product Name: 2,6-difluoro-4-(trifluoromethyl)aniline
• CAS No: 123950-45-8
• MF: C₇H₄F₅N
• MW: 197.105379104614
• CID: 2760223
• PubChem ID: 11333068
• Update Time: 2025-04-21

2,6-difluoro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-(trifluoromethyl)aniline
• DTXCID30413447
• DTXSID40462628
• 836-881-0
• SCHEMBL3323506
• YEA95045
• G59524
• EN300-134604
• 3,5-difluoro-4-amino-benzotrifluoride
• 123950-45-8
• Benzenamine, 2,6-difluoro-4-(trifluoromethyl)-

• Inchi： 1S/C7H4F5N/c8-4-1-3(7(10,11)12)2-5(9)6(4)13/h1-2H,13H2
• InChI Key： ZRKPSBIIUHNZDU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(F)(F)F)C=1)F)N

Computed Properties

• Exact Mass: 197.02638994g/mol
• Monoisotopic Mass: 197.02638994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes